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Compound of Interest

Compound Name: 1-Cyclohexylethanol

Cat. No.: B074718 Get Quote

Essential Safety and Handling Guide for 1-
Cyclohexylethanol
This guide provides immediate safety, operational, and disposal protocols for handling 1-
Cyclohexylethanol in a laboratory setting. It is intended for researchers, scientists, and

professionals in drug development to ensure safe handling and minimize exposure risks.

Hazard Identification and Classification
1-Cyclohexylethanol is classified as a hazardous chemical. Key hazards include:

Combustible Liquid: Presents a fire hazard when exposed to heat or ignition sources.[1]

Harmful in Contact with Skin: Can cause adverse effects if absorbed through the skin.[1][2]

Causes Skin Irritation: Direct contact can lead to skin irritation.[1][2]

Causes Serious Eye Irritation: Can cause significant eye irritation upon contact.[1][2]

GHS Hazard Statements: H312, H315, H319
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Hazard Class Category

Acute Toxicity, Dermal Category 4

Skin Irritation Category 2

Eye Irritation Category 2

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 1-Cyclohexylethanol. The following

table summarizes the required equipment based on the route of exposure.
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Exposure Route Required PPE Specifications & Rationale

Dermal (Skin) Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

before each use and change

immediately if contaminated.

Lab coat

A long-sleeved, fully buttoned

lab coat is required to protect

against skin contact.

Full coverage clothing

Wear long pants and closed-

toe shoes to ensure no skin is

exposed.

Ocular (Eye) Safety goggles

ANSI Z87.1-compliant

chemical splash goggles are

mandatory to protect against

splashes and vapors.[3]

Face shield

A full-face shield worn over

safety goggles is

recommended when there is a

significant risk of splashes.

Inhalation Fume hood

All handling of 1-

Cyclohexylethanol should be

conducted in a certified

chemical fume hood to

minimize inhalation of vapors.

Respirator

If a fume hood is not available

or ventilation is inadequate, a

NIOSH-approved respirator

with an appropriate organic

vapor cartridge is required.[4]

Operational Plan: Step-by-Step Handling Protocol
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This protocol outlines the essential steps for safely handling 1-Cyclohexylethanol during

routine laboratory procedures.

Preparation:

Ensure the chemical fume hood is certified and functioning correctly.

Cover the work surface within the fume hood with disposable absorbent liners.

Assemble all necessary equipment (e.g., glassware, stir plates, reagents) inside the fume

hood before starting.

Ensure an eyewash station and safety shower are readily accessible.[1]

Donning PPE:

Put on all required PPE as specified in the table above before entering the designated

handling area.

Handling the Chemical:

Perform all manipulations of 1-Cyclohexylethanol within the fume hood.

Keep the container tightly closed when not in use.

Avoid contact with skin, eyes, and clothing.[1]

Keep away from heat, sparks, open flames, and other ignition sources.[1]

Decontamination:

After handling, wipe down all surfaces inside the fume hood with an appropriate solvent to

decontaminate.

Carefully wipe the exterior of the primary container before removing it from the hood.

Disposal Plan
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All waste generated from handling 1-Cyclohexylethanol must be treated as hazardous

chemical waste.

Liquid Waste:

Collect all liquid waste containing 1-Cyclohexylethanol in a designated, properly labeled,

and sealed hazardous waste container.

Do not empty into drains.[1]

Solid Waste:

Dispose of all contaminated disposable materials (e.g., gloves, absorbent liners, pipette

tips) in a designated hazardous waste container for solid chemical waste.

Container Disposal:

Empty containers should be triple-rinsed with an appropriate solvent. The rinsate should

be collected as hazardous waste.

Dispose of the rinsed container in accordance with institutional and local regulations.

Regulatory Compliance:

All waste disposal must be in accordance with local, regional, and national hazardous

waste regulations.[1]
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Caption: Workflow for the safe handling of 1-Cyclohexylethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b074718?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAB2036306&productDescription=1-CYCLOHEXYLETHANOL+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/1-cyclohexylethanol-pid_Seven6388.html
https://ehs.princeton.edu/book/export/html/76
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.benchchem.com/product/b074718#personal-protective-equipment-for-handling-1-cyclohexylethanol
https://www.benchchem.com/product/b074718#personal-protective-equipment-for-handling-1-cyclohexylethanol
https://www.benchchem.com/product/b074718#personal-protective-equipment-for-handling-1-cyclohexylethanol
https://www.benchchem.com/product/b074718#personal-protective-equipment-for-handling-1-cyclohexylethanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b074718?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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